N,N-Dimethyl-5α-cholestan-7β-amine
N,N-Dimethyl-5α-cholestan-7β-amine
Brand Name:
Vulcanchem
CAS No.:
1254-01-9
VCID:
VC0072899
InChI:
InChI=1S/C29H53N/c1-20(2)11-10-12-21(3)23-14-15-24-27-25(16-18-29(23,24)5)28(4)17-9-8-13-22(28)19-26(27)30(6)7/h20-27H,8-19H2,1-7H3/t21-,22-,23-,24+,25+,26+,27+,28+,29-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2C(CC4C3(CCCC4)C)N(C)C)C
Molecular Formula:
C29H53N
Molecular Weight:
415.7 g/mol
N,N-Dimethyl-5α-cholestan-7β-amine
CAS No.: 1254-01-9
Main Products
VCID: VC0072899
Molecular Formula: C29H53N
Molecular Weight: 415.7 g/mol
| CAS No. | 1254-01-9 |
|---|---|
| Product Name | N,N-Dimethyl-5α-cholestan-7β-amine |
| Molecular Formula | C29H53N |
| Molecular Weight | 415.7 g/mol |
| IUPAC Name | (5R,7S,8R,9S,10S,13R,14S,17R)-N,N,10,13-tetramethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-7-amine |
| Standard InChI | InChI=1S/C29H53N/c1-20(2)11-10-12-21(3)23-14-15-24-27-25(16-18-29(23,24)5)28(4)17-9-8-13-22(28)19-26(27)30(6)7/h20-27H,8-19H2,1-7H3/t21-,22-,23-,24+,25+,26+,27+,28+,29-/m1/s1 |
| Standard InChIKey | WXRAUJGCSTZIRG-JKDCPBKCSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C[C@@H]4[C@@]3(CCCC4)C)N(C)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(CC4C3(CCCC4)C)N(C)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(CC4C3(CCCC4)C)N(C)C)C |
| Synonyms | N,N-Dimethyl-5α-cholestan-7β-amine |
| PubChem Compound | 22296825 |
| Last Modified | Nov 11 2021 |
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